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Compound Name: 1,8-Dibromoanthracene

Cat. No.: B170101 Get Quote

An In-Depth Technical Guide to 1,8-Dibromoanthracene (CAS: 131276-24-9): Properties,

Synthesis, and Applications in Advanced Organic Synthesis

Introduction
1,8-Dibromoanthracene is a polycyclic aromatic hydrocarbon (PAH) derivative that serves as

a highly specialized and valuable building block in the field of organic synthesis.[1] Unlike its

more common isomer, 9,10-dibromoanthracene, the 1,8-substitution pattern is not accessible

through direct bromination of anthracene, necessitating more nuanced synthetic strategies.

This guide provides a comprehensive overview of its physicochemical properties, plausible

synthetic considerations, purification and characterization workflows, and its applications,

particularly as a precursor for advanced materials and complex molecular architectures. Its

utility lies not as an end-product, but as a rigid scaffold upon which intricate functionality can be

built, making it a compound of significant interest to researchers in materials science and

medicinal chemistry.[1][2]

Physicochemical and Structural Properties
The unique arrangement of the bromine substituents on the anthracene core dictates the

distinct physical and chemical characteristics of 1,8-Dibromoanthracene. These properties are

fundamental to its handling, reactivity, and applications.

Table 1: Core Physicochemical Data for 1,8-Dibromoanthracene
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Property Value Source(s)

CAS Number 131276-24-9 [2][3][4]

Molecular Formula C₁₄H₈Br₂ [1][2][3]

Molecular Weight 336.03 g/mol [3][5]

Appearance

Slightly pale yellow to light

orange/green powder or

crystals

[3][6]

Melting Point 166 - 170 °C [4][7]

Purity Typically ≥98.0% (by GC) [3][4]

Storage
Room temperature, in a cool,

dry, dark place
[8]

Structural Insights

Crystallographic studies have confirmed that 1,8-Dibromoanthracene crystallizes in a polar

orthorhombic space group, Pna2₁.[2][9] This non-centrosymmetric arrangement can have

implications for the solid-state properties of materials derived from this scaffold. The

anthracene core imparts a rigid, planar geometry, which is crucial for applications involving π-π

stacking interactions in organic electronics or creating defined spatial arrangements in complex

molecules.[1][10]

Unlike many anthracene derivatives, 1,8-Dibromoanthracene is noted to be non-luminescent.

[9] This is a critical distinction from isomers like 9,10-dibromoanthracene, where the

photophysical properties are often central to their application.[9][11] The lack of luminescence

in the 1,8-isomer suggests that its primary value is rooted in its chemical reactivity rather than

its optical properties.

Synthesis and Purification
The synthesis of 1,8-Dibromoanthracene is a non-trivial pursuit that underscores key

principles of electrophilic aromatic substitution on polycyclic systems.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_8-Dibromoanthracene
https://labproinc.com/products/18-dibromoanthracene-1g-d4230-1g
https://aksci.com/item_detail.php?cat=4681AL
https://www.kuujia.com/cas-131276-24-9.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_8-Dibromoanthracene
https://labproinc.com/products/18-dibromoanthracene-1g-d4230-1g
https://labproinc.com/products/18-dibromoanthracene-1g-d4230-1g
https://www.calpaclab.com/1-8-dibromoanthracene-min-98-gc-1-gram/ala-d155103-1g
https://labproinc.com/products/18-dibromoanthracene-1g-d4230-1g
https://www.tcichemicals.com/IN/en/p/D4230
https://aksci.com/item_detail.php?cat=4681AL
https://www.tcichemicals.com/US/en/p/D4230
https://labproinc.com/products/18-dibromoanthracene-1g-d4230-1g
https://aksci.com/item_detail.php?cat=4681AL
https://www.bldpharm.com/products/131276-24-9.html
https://www.benchchem.com/product/b170101?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_8-Dibromoanthracene
https://pubs.acs.org/doi/10.1021/acs.cgd.4c01035
https://www.kuujia.com/cas-131276-24-9.html
https://cymitquimica.com/cas/3278-82-8/
https://www.benchchem.com/product/b170101?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.cgd.4c01035
https://pubs.acs.org/doi/10.1021/acs.cgd.4c01035
https://pubs.acs.org/doi/10.1021/ja00514a007
https://www.benchchem.com/product/b170101?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Synthetic Challenge: Regioselectivity in Anthracene
Bromination
Direct electrophilic bromination of anthracene overwhelmingly yields the 9,10-dibromo isomer.

[12][13] The meso-positions (9 and 10) are the most electron-rich and sterically accessible,

making them the kinetic and thermodynamic products of this reaction. Therefore, accessing the

1,8-isomer requires a multi-step synthetic strategy, typically involving pre-functionalized

precursors where the desired substitution pattern is installed through directing groups or

alternative reaction mechanisms. While a definitive, published protocol for this specific isomer

is not readily available, its synthesis would logically proceed through pathways starting from

compounds like 1,8-dichloroanthracene or 1,8-diaminoanthracene (via Sandmeyer-type

reactions). This inherent synthetic challenge makes 1,8-Dibromoanthracene a specialty

chemical rather than a commodity building block.

Purification Workflow
Given its solid, crystalline nature, purification of crude 1,8-Dibromoanthracene relies on

standard laboratory techniques designed to remove isomeric impurities and residual reagents.

The choice of method depends on the required final purity. Recrystallization is effective for bulk

purification, while column chromatography provides the highest resolution for removing closely

related impurities.[14]

Protocol 1: General Purification by Recrystallization

Solvent Selection: Identify a suitable solvent or solvent system (e.g., toluene, xylenes) in

which the compound has high solubility when hot and low solubility when cold.[15]

Dissolution: In an appropriately sized flask, suspend the crude 1,8-Dibromoanthracene in a

minimal volume of the chosen solvent.

Heating: Heat the mixture with stirring until the solid completely dissolves.

Hot Filtration (Optional): If insoluble impurities are present, perform a rapid gravity filtration of

the hot solution to remove them.

Crystallization: Allow the clear filtrate to cool slowly to room temperature to promote the

formation of well-defined crystals. Further cooling in an ice bath can maximize yield.
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Isolation: Collect the purified crystals by vacuum filtration, washing them with a small amount

of cold solvent to remove any remaining soluble impurities.

Drying: Dry the crystals under vacuum to remove all residual solvent.
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Purification Workflow for 1,8-Dibromoanthracene

Crude Product

Recrystallization (e.g., from Toluene)

Purity Check (TLC/GC)

Column Chromatography (Silica Gel)

Purity <98%

Pure 1,8-Dibromoanthracene

Purity ≥98%

Collect & Combine Pure Fractions

Solvent Removal (Rotary Evaporation)

Final Analysis (GC/NMR)

Click to download full resolution via product page

Caption: A standard workflow for the purification of 1,8-Dibromoanthracene.
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Analytical Characterization
Confirming the identity, purity, and structure of 1,8-Dibromoanthracene requires a suite of

orthogonal analytical techniques. Each method provides a piece of the puzzle, and together

they create a self-validating system of analysis.

Gas Chromatography (GC): Primarily used to assess purity, with results typically showing

>98% for commercial-grade material.[3][4]

Mass Spectrometry (MS): Confirms the molecular weight (336.03 g/mol ) and shows the

characteristic isotopic pattern for a molecule containing two bromine atoms (peaks at m/z

~334, 336, 338 in an approximate 1:2:1 ratio).[16]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for

confirming the 1,8-substitution pattern. For the ¹H NMR spectrum, the C₂ symmetry of the

molecule would lead to a unique set of four signals in the aromatic region (typically 7.0-9.0

ppm), each integrating to two protons. The splitting patterns (doublets and triplets) would be

distinct from those of other dibromoanthracene isomers.

X-ray Crystallography: Provides unambiguous proof of structure and reveals detailed

information about bond lengths, bond angles, and the packing of molecules in the crystal

lattice.[2][9]
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Comprehensive Characterization Workflow

Purified Sample

Purity Assessment

Gas Chromatography (GC)
High-Performance Liquid Chromatography (HPLC)

Identity Confirmation

Mass Spectrometry (MS)
- Molecular Ion Peak
- Isotopic Pattern

Structural Elucidation

NMR Spectroscopy
- ¹H NMR (Proton Environment)
- ¹³C NMR (Carbon Skeleton)

Definitive Proof

X-ray Crystallography
- Solid-State Structure
- Stereochemistry

Click to download full resolution via product page

Caption: A logical workflow for the analytical characterization of 1,8-Dibromoanthracene.

Reactivity and Applications in Synthetic Chemistry
The primary value of 1,8-Dibromoanthracene lies in the reactivity of its carbon-bromine

bonds. These sites serve as versatile handles for modern cross-coupling reactions, enabling

the construction of complex organic frameworks that would be difficult to synthesize otherwise.

[1]

A Scaffold for Cross-Coupling Reactions
The bromine atoms at the 1 and 8 positions are amenable to a variety of palladium- or copper-

catalyzed cross-coupling reactions, including:

Suzuki Coupling: Reaction with boronic acids or esters to form C-C bonds, leading to aryl- or

heteroaryl-substituted anthracenes.
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Sonogashira Coupling: Reaction with terminal alkynes to form C-C bonds, yielding alkynyl-

functionalized anthracenes.[16]

Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds, creating amino-

anthracene derivatives.

Stille Coupling: Reaction with organostannanes to form C-C bonds.

This reactivity was demonstrated in a 2020 study where 1,8-Dibromoanthracene was used as

a precursor to synthesize novel Pd(II)-Anthraphos complexes, which were then utilized as

catalysts for the hydroamination of alkynes.[2]

Applications in Materials Science and Drug
Development
While the compound itself is non-luminescent, the derivatives synthesized from it have

significant potential in materials science.[9] By coupling different functional groups to the 1 and

8 positions, researchers can precisely tune the electronic and photophysical properties of the

resulting molecules for use as organic semiconductors, emitters in OLEDs, or fluorescent

sensors.[1][17]

For drug development professionals, 1,8-Dibromoanthracene represents a rigid, well-defined

scaffold. Its planar structure can be used to orient appended functional groups in a precise

three-dimensional arrangement, which is invaluable for structure-activity relationship (SAR)

studies. While not a common starting material for pharmaceuticals, its derivatization allows for

the exploration of novel chemical space in the design of enzyme inhibitors or DNA intercalating

agents, where a rigid core is often a design prerequisite.
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Synthetic Utility of 1,8-Dibromoanthracene

1,8-Dibromoanthracene

Suzuki Coupling
(+ R-B(OH)₂)

Sonogashira Coupling
(+ R-C≡CH)

Buchwald-Hartwig
(+ R₂NH)

1,8-Diaryl Anthracenes
(Materials for OLEDs, OFETs)

1,8-Dialkynyl Anthracenes
(Molecular Wires, Sensors)

1,8-Diamino Anthracenes
(Ligand Scaffolds, Dyes)

Click to download full resolution via product page

Caption: The role of 1,8-Dibromoanthracene as a central scaffold in cross-coupling reactions.

Safety and Handling
1,8-Dibromoanthracene is intended for research and development purposes only and must be

handled by technically qualified individuals.[4][18] While not classified as a hazardous

substance under GHS by some suppliers, standard laboratory safety practices are mandatory.

Table 2: Handling and Storage Recommendations
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Aspect Guideline Source(s)

Personal Protective Equipment

(PPE)

Wear protective gloves, safety

glasses with side-shields, and

a lab coat.

[19][20]

Ventilation

Handle in a well-ventilated

area. Use a local exhaust or

chemical fume hood to prevent

dust dispersion.

[19]

Handling

Avoid contact with skin, eyes,

and clothing. Avoid breathing

dust. Wash hands thoroughly

after handling.

[19][21]

Storage

Keep container tightly closed.

Store in a cool, dry, and dark

place away from incompatible

materials such as strong

oxidizing agents.

[8][19]

Spill Response

Sweep up spilled solid material

carefully to avoid creating dust,

and place it in a suitable,

closed container for disposal.

[19]

First Aid (In case of exposure)

Skin: Wash off immediately

with soap and plenty of water.

Eyes: Rinse cautiously with

water for several minutes.

Inhalation: Move person to

fresh air. Seek medical

attention if irritation or

symptoms persist.

[20]

Conclusion
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1,8-Dibromoanthracene is more than just an isomer; it is a testament to the importance of

regiochemistry in organic synthesis. Its challenging synthesis is offset by its significant value as

a versatile building block. The two bromine atoms, positioned at the sterically defined 1 and 8

positions, provide reliable reactive sites for modern cross-coupling chemistry. This allows

researchers to construct elaborate, rigid molecular architectures with precisely tuned

properties, paving the way for innovations in materials science, catalysis, and the fundamental

design of complex organic molecules.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b170101?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

